Cas no 1805586-29-1 (Ethyl 2,3-bis(trifluoromethyl)-4-formylbenzoate)

• Product Name: Ethyl 2,3-bis(trifluoromethyl)-4-formylbenzoate
• CAS No: 1805586-29-1
• MF: C₁₂H₈F₆O₃
• MW: 314.18054485321
• CID: 4964021
• Update Time: 2023-08-24

Ethyl 2,3-bis(trifluoromethyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-bis(trifluoromethyl)-4-formylbenzoate

• Inchi： 1S/C12H8F6O3/c1-2-21-10(20)7-4-3-6(5-19)8(11(13,14)15)9(7)12(16,17)18/h3-5H,2H2,1H3
• InChI Key： WVDUMOYJWAXPNS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(C=O)C=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 314.03776309 g/mol
• Monoisotopic Mass: 314.03776309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.18
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4